Cas no 126272-24-0 ((2-phenyl-1,3-oxazol-4-yl)methanethiol)

• Product Name: (2-phenyl-1,3-oxazol-4-yl)methanethiol
• CAS No: 126272-24-0
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 5178057
• PubChem ID: 75480616
• Update Time: 2025-05-25

(2-phenyl-1,3-oxazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-phenyl-1,3-oxazol-4-yl)methanethiol
• 4-Oxazolemethanethiol, 2-phenyl-

• Inchi： 1S/C10H9NOS/c13-7-9-6-12-10(11-9)8-4-2-1-3-5-8/h1-6,13H,7H2
• InChI Key： VKAXJSNCTPVCJV-UHFFFAOYSA-N
• SMILES： SCC1=COC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 2.1
• Topological Polar Surface Area: 27

Additional information on (2-phenyl-1,3-oxazol-4-yl)methanethiol

Recent Advances in the Application of (2-phenyl-1,3-oxazol-4-yl)methanethiol (CAS: 126272-24-0) in Chemical Biology and Pharmaceutical Research

The compound (2-phenyl-1,3-oxazol-4-yl)methanethiol (CAS: 126272-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This thiol-containing oxazole derivative has been explored for its potential in drug discovery, bioconjugation, and as a building block in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in chemical biology tools.

One of the key areas of research involving (2-phenyl-1,3-oxazol-4-yl)methanethiol is its application in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of potent inhibitors for protein kinases involved in cancer signaling pathways. The thiol group in the molecule allows for selective modifications, enabling the creation of derivatives with enhanced binding affinity and selectivity.

In addition to its role in drug discovery, (2-phenyl-1,3-oxazol-4-yl)methanethiol has been employed in bioconjugation strategies. Researchers have utilized its reactive thiol moiety to link biomolecules such as peptides, proteins, and nucleic acids to various scaffolds. A recent study in Bioconjugate Chemistry showcased its use in the site-specific modification of antibodies, leading to improved stability and efficacy of antibody-drug conjugates (ADCs). This approach holds promise for the development of next-generation targeted therapies.

Another notable application of (2-phenyl-1,3-oxazol-4-yl)methanethiol is in the field of chemical proteomics. Its ability to form stable covalent bonds with cysteine residues in proteins has been exploited to design activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A 2022 study in Nature Chemical Biology reported the development of such probes, which enabled the identification of novel drug targets in infectious diseases.

Despite its promising applications, challenges remain in the synthesis and handling of (2-phenyl-1,3-oxazol-4-yl)methanethiol due to its sensitivity to oxidation. Recent advancements in protective group strategies and synthetic methodologies have addressed some of these issues, as highlighted in a 2023 review article in Organic & Biomolecular Chemistry. These developments are expected to further expand the utility of this compound in research and drug development.

In conclusion, (2-phenyl-1,3-oxazol-4-yl)methanethiol (CAS: 126272-24-0) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to bioconjugation and chemical proteomics, underscore its importance in advancing our understanding of biological systems and developing novel therapeutics. Future research is likely to explore new derivatives and applications, further solidifying its role in the field.